Cas no 766451-31-4 (2-(3-aminopropyl)benzene-1,4-diol)

• Product Name: 2-(3-aminopropyl)benzene-1,4-diol
• CAS No: 766451-31-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6025954
• PubChem ID: 21390154
• Update Time: 2025-05-21

2-(3-aminopropyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)benzene-1,4-diol
• 766451-31-4
• AKOS006314942
• SCHEMBL633599
• EN300-1838141

• Inchi： 1S/C9H13NO2/c10-5-1-2-7-6-8(11)3-4-9(7)12/h3-4,6,11-12H,1-2,5,10H2
• InChI Key： VBHNZUGUQZKOOE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCCN)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-aminopropyl)benzene-1,4-diol

2-(3-Aminopropyl)benzene-1,4-diol: A Comprehensive Overview

2-(3-Aminopropyl)benzene-1,4-diol, also known by its CAS number 766451-31-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with two hydroxyl groups at the 1 and 4 positions and an aminoethyl group attached at the 2 position. The presence of both hydroxyl and amino groups makes it a valuable building block for synthesizing advanced materials, pharmaceuticals, and functional polymers.

The synthesis of 2-(3-aminopropyl)benzene-1,4-diol typically involves multi-step reactions, often starting from resorcinol or related derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, 2-(3-aminopropyl)benzene-1,4-diol exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as ethanol and methanol. Its hydrophilic nature due to the hydroxyl groups makes it suitable for applications in aqueous environments. The compound's ability to form hydrogen bonds contributes to its stability in various chemical reactions.

2-(3-Aminopropyl)benzene-1,4-diol has found extensive use in the field of polymer chemistry. It serves as a key monomer in the synthesis of polyurethanes, where its amino group reacts with isocyanates to form robust polymer networks. Recent studies have highlighted its potential in creating bio-based polymers with enhanced mechanical properties and biodegradability.

In the pharmaceutical industry, this compound is employed as an intermediate in drug synthesis. Its amino group can be functionalized to attach bioactive molecules, making it a valuable precursor for developing new drug candidates. For instance, researchers have utilized it in the synthesis of anti-inflammatory agents and antioxidants.

The application of 2-(3-aminopropyl)benzene-1,4-diol extends to electronic materials as well. Its ability to form self-assembled monolayers (SAMs) on surfaces has been leveraged in the fabrication of sensors and electronic devices. Recent research has demonstrated its role in creating high-performance organic field-effect transistors (OFETs), where its electron-rich aromatic ring enhances charge transport properties.

The environmental impact of using CAS No 766451-31-4 has also been a topic of interest. Studies have shown that its biodegradability under aerobic conditions makes it a sustainable choice for industrial applications. Efforts are ongoing to optimize its production processes to further reduce ecological footprints.

In conclusion, 2-(3-amino-propyl)benzene-1,4-diol, with its unique chemical structure and versatile functional groups, continues to be a focal point in modern chemistry research. Its wide-ranging applications across polymers, pharmaceuticals, electronics, and more highlight its significance as a key compound in contemporary material science.